Cas no 2250210-69-4 (ONO-0740556)

• Product Name: ONO-0740556
• CAS No: 2250210-69-4
• MF: C₂₀H₃₄NO₆P
• MW: 415.460827350616
• CID: 5629530
• PubChem ID: 141702624
• Update Time: 2025-06-25

ONO-0740556 Chemical and Physical Properties

Names and Identifiers

• Benzenepentanamide, 2-hexyl-N-[(1R)-1-(hydroxymethyl)-2-(phosphonooxy)ethyl]-
• 2250210-69-4
• [(2R)-2-[5-(2-hexylphenyl)pentanoylamino]-3-hydroxypropyl] dihydrogen phosphate
• [(2~{R})-2-[5-(2-hexylphenyl)pentanoylamino]-3-oxidanyl-propyl] dihydrogen phosphate
• CS-0628883
• DA-56454
• ONO-0740556
• K6L
• HY-150204

• Inchi： 1S/C20H34NO6P/c1-2-3-4-5-10-17-11-6-7-12-18(17)13-8-9-14-20(23)21-19(15-22)16-27-28(24,25)26/h6-7,11-12,19,22H,2-5,8-10,13-16H2,1H3,(H,21,23)(H2,24,25,26)/t19-/m1/s1
• InChI Key： LYWONSBDWRVEKO-LJQANCHMSA-N
• SMILES： C1(CCCCC(N[C@H](CO)COP(O)(O)=O)=O)=CC=CC=C1CCCCCC

Computed Properties

• Exact Mass: 415.21237480g/mol
• Monoisotopic Mass: 415.21237480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• pka: 1.84±0.10(Predicted)

Additional information on ONO-0740556

Chemical Profile of CAS No 2250210-69-4 and Product Name ONO-0740556

The compound identified by the CAS No 2250210-69-4 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, often referred to by its product name ONO-0740556, represents a critical area of study due to its unique molecular structure and potential biological activities. The chemical properties of this compound have been extensively analyzed, revealing its utility in various experimental and therapeutic contexts.

In recent years, the investigation of novel chemical entities like CAS No 2250210-69-4 has been pivotal in advancing our understanding of molecular interactions at the cellular level. The compound’s mechanism of action, particularly its interaction with biological targets, has been a focal point for researchers aiming to develop innovative therapeutic strategies. Preliminary studies suggest that this compound exhibits promising properties that could be leveraged in the treatment of several medical conditions.

The molecular structure of CAS No 2250210-69-4 features a complex arrangement of atoms that contributes to its distinctive chemical behavior. This complexity has necessitated rigorous computational and experimental approaches to elucidate its interactions with biological systems. Advanced spectroscopic techniques and molecular modeling have been employed to gain insights into how this compound interacts with enzymes and receptors, providing a foundation for further development.

One of the most compelling aspects of ONO-0740556 is its potential application in addressing unmet medical needs. Current research indicates that this compound may have therapeutic benefits in areas such as inflammation regulation and neuroprotection. These findings are particularly exciting given the growing interest in targeted therapies that modulate specific biological pathways. The ability of CAS No 2250210-69-4 to interact with key cellular components without causing significant side effects makes it an attractive candidate for further clinical investigation.

The development of ONO-0740556 has been supported by cutting-edge research methodologies that ensure high precision and reliability. Techniques such as high-throughput screening and structure-activity relationship (SAR) studies have been instrumental in optimizing the compound’s properties. These efforts have not only enhanced our understanding of its biological effects but also paved the way for its translation into clinical applications.

Recent advancements in biotechnology have enabled more sophisticated approaches to studying the effects of compounds like CAS No 2250210-69-4. Techniques such as CRISPR-Cas9 gene editing and organ-on-a-chip models are being utilized to assess the compound’s impact on various biological systems. These innovative tools provide a more comprehensive view of how ONO-0740556 functions within complex organisms, thereby supporting the design of more effective therapeutic interventions.

The regulatory landscape for novel compounds like CAS No 2250210-69-4 is designed to ensure safety and efficacy before they reach clinical use. Regulatory agencies require extensive testing to validate the benefits and risks associated with such compounds. This rigorous process ensures that only well-characterized entities proceed to human trials, thereby protecting patient health while advancing medical science.

In conclusion, the compound identified by CAS No 2250210-69-4 and marketed as ONO-0740556 represents a significant advancement in pharmaceutical research. Its unique chemical properties and potential biological activities make it a valuable tool for developing new treatments. Ongoing research continues to uncover new insights into its mechanisms of action, which will likely inform future therapeutic strategies. As our understanding of this compound grows, so too does the promise it holds for improving human health.